Cas no 2227905-65-7 (4-chloro-2-(1S)-1-hydroxyethyl-6-methoxyphenol)

• Product Name: 4-chloro-2-(1S)-1-hydroxyethyl-6-methoxyphenol
• CAS No: 2227905-65-7
• MF: C₉H₁₁ClO₃
• MW: 202.634842157364
• CID: 5767431
• PubChem ID: 165636275
• Update Time: 2025-10-18

4-chloro-2-(1S)-1-hydroxyethyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2227905-65-7
• EN300-1978103
• 4-chloro-2-[(1S)-1-hydroxyethyl]-6-methoxyphenol
• 4-chloro-2-(1S)-1-hydroxyethyl-6-methoxyphenol

• Inchi： 1S/C9H11ClO3/c1-5(11)7-3-6(10)4-8(13-2)9(7)12/h3-5,11-12H,1-2H3/t5-/m0/s1
• InChI Key： DPZYDADXUZXZFO-YFKPBYRVSA-N
• SMILES： ClC1C=C(C(=C(C=1)[C@H](C)O)O)OC

Computed Properties

• Exact Mass: 202.0396719g/mol
• Monoisotopic Mass: 202.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-chloro-2-(1S)-1-hydroxyethyl-6-methoxyphenol

Introduction to 4-Chloro-2-(1S)-1-hydroxyethyl-6-methoxyphenol (CAS No. 2227905-65-7)

4-Chloro-2-(1S)-1-hydroxyethyl-6-methoxyphenol (CAS No. 2227905-65-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various therapeutic applications, particularly in the areas of anti-inflammatory and antioxidant activities. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent research developments.

The chemical structure of 4-chloro-2-(1S)-1-hydroxyethyl-6-methoxyphenol is defined by a phenolic ring substituted with a chlorine atom at the 4-position, a hydroxyethyl group at the 2-position (specifically the (1S) enantiomer), and a methoxy group at the 6-position. These functional groups contribute to the compound's unique physical and chemical properties, making it an interesting candidate for further investigation.

In terms of physical properties, 4-chloro-2-(1S)-1-hydroxyethyl-6-methoxyphenol is a white to off-white solid with a molecular weight of approximately 238.7 g/mol. It is soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. The compound's stability under various conditions, including temperature and pH, has been studied extensively to ensure its suitability for pharmaceutical applications.

The biological activities of 4-chloro-2-(1S)-1-hydroxyethyl-6-methoxyphenol have been the focus of numerous research studies. One of the most notable findings is its potent anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These results suggest that 4-chloro-2-(1S)-1-hydroxyethyl-6-methoxyphenol may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-chloro-2-(1S)-1-hydroxyethyl-6-methoxyphenol has also been shown to possess significant antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various chronic diseases such as cardiovascular disease and neurodegenerative disorders. Studies have indicated that this compound can effectively scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This dual action as both an anti-inflammatory and antioxidant agent makes 4-chloro-2-(1S)-1-hydroxyethyl-6-methoxyphenol a promising candidate for developing multi-target therapies.

The mechanism of action of 4-chloro-2-(1S)-1-hydroxyethyl-6-methoxyphenol has been explored through various experimental approaches. Research suggests that the compound may exert its anti-inflammatory effects by modulating key signaling pathways involved in inflammation, such as the nuclear factor-kappa B (NF-κB) pathway. Additionally, its antioxidant activity is thought to be mediated through the scavenging of free radicals and the upregulation of endogenous antioxidant enzymes like superoxide dismutase (SOD) and glutathione peroxidase (GPx).

Clinical trials are currently underway to evaluate the safety and efficacy of 4-chloro-2-(1S)-1-hydroxyethyl-6-methoxyphenol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical investigations.

Beyond its therapeutic applications, 4-chloro-2-(1S)-1-hydroxyethyl-6-methoxyphenol has also been studied for its potential use in cosmetic formulations due to its skin-soothing and antiaging properties. The compound's ability to reduce inflammation and oxidative stress can help improve skin health and appearance, making it an attractive ingredient for skincare products.

In conclusion, 4-chloro-2-(1S)-1-hydroxyethyl-6-methoxyphenol (CAS No. 2227905-65-7) is a versatile compound with a wide range of potential applications in medicine and cosmetics. Its unique chemical structure confers valuable biological activities, including anti-inflammatory and antioxidant properties, which make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing healthcare solutions.